1-Benzyloxy-3-(pentafluorosulfanyl)benzene
Overview
Description
Synthesis Analysis
BOPSF can be synthesized through various methods such as the reaction of 1-benzyloxy-3-iodobenzene with pentafluorosulfanyl chloride in the presence of a base such as potassium carbonate. The reaction results in the replacement of the iodine atom with a pentafluorosulfanyl group, forming BOPSF.Molecular Structure Analysis
The molecular structure of BOPSF can be confirmed through various analytical methods such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry.Physical And Chemical Properties Analysis
BOPSF has a boiling point of approximately 250°C, a melting point of approximately -3°C, and a density of 1.47 g/cm3. BOPSF is sparingly soluble in water but soluble in most organic solvents such as ethanol, methanol, and acetone.Scientific Research Applications
Synthesis of Novel Benzene Derivatives
1-Benzyloxy-3-(pentafluorosulfanyl)benzene is a compound whose derivatives have been extensively studied due to their unique properties and potential applications. For instance, the compound has been used in the synthesis of novel (pentafluorosulfanyl)benzenes with diverse substitution patterns, highlighting its versatility in creating new molecules for various applications (Ajenjo et al., 2016). This process involves nucleophilic aromatic substitution, indicating its reactivity and potential in creating a wide range of novel compounds.
Direct Amination and Formation of Benzimidazoles
The structure of this compound allows for direct amination, leading to the synthesis of novel anilines and, subsequently, benzimidazoles, quinoxalines, and benzotriazoles (Pastýříková et al., 2012). These findings are crucial as they open doors to new materials and pharmaceuticals, showcasing the compound's role in advancing chemical synthesis.
Vicarious Nucleophilic Substitution Reactions
The compound's derivatives have been used in vicarious nucleophilic substitution reactions, offering pathways to substituted (pentafluorosulfanyl)anilines and benzenes, reflecting its significance in organic synthesis and the development of materials with potential applications in various industries, including pharmaceuticals (Beier et al., 2011).
Formation of Highly Fluorinated Polymers
Furthermore, derivatives of this compound have been utilized in the synthesis of highly fluorinated monomers and subsequent polymers. These polymers exhibit notable properties such as solubility, hydrophobicity, and low dielectric constants, making them valuable in various applications including electronics (Fitch et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
pentafluoro-(3-phenylmethoxyphenyl)-λ6-sulfane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F5OS/c14-20(15,16,17,18)13-8-4-7-12(9-13)19-10-11-5-2-1-3-6-11/h1-9H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWGOMDRKXXUJRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=CC=C2)S(F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F5OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00719140 |
Source
|
| Record name | 1-(Benzyloxy)-3-(pentafluoro-lambda~6~-sulfanyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00719140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1272542-25-2 |
Source
|
| Record name | 1-(Benzyloxy)-3-(pentafluoro-lambda~6~-sulfanyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00719140 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1272542-25-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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